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Compound of Interest

Compound Name: 12-Hydroxyalbrassitriol

Cat. No.: B12372649

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for designing in vivo experiments
to investigate the therapeutic potential of drimane sesquiterpenoids. The focus is on two key
areas of bioactivity: anti-inflammatory and anticancer effects.

Application Note 1: Anti-Inflammatory Activity of
Drimane Sesquiterpenoids

Drimane sesquiterpenoids, such as polygodial, have demonstrated significant anti-inflammatory
properties in vivo.[1][2] A primary mechanism for this activity is the inhibition of the Nuclear
Factor-kappa B (NF-kB) signaling pathway, a critical regulator of inflammatory responses.[3][4]
Drimane sesquiterpenoids have been shown to inhibit the phosphorylation of IkB kinase (IKK),
which prevents the degradation of IkBa and the subsequent translocation of NF-kB to the
nucleus.[2][5][6]

Experimental Workflow for Anti-Inflammatory Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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